Cas no 766-71-2 (3-Oxabicyclo[3.2.1]octan-2-one)

• Product name: 3-Oxabicyclo[3.2.1]octan-2-one
• CAS No: 766-71-2
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 537409
• PubChem ID: 13108577

3-Oxabicyclo[3.2.1]octan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.2.1]octan-2-one
• 3-oxabicyclo[3.2.1]octan-4-one
• SCHEMBL2484150
• 766-71-2
• DTXSID10518464
• 3-oxabicyclo[3,2,1]octa-2-one

• Inchi： InChI=1S/C7H10O2/c8-7-6-2-1-5(3-6)4-9-7/h5-6H,1-4H2
• InChI Key： AKLCTCACZDSMHB-UHFFFAOYSA-N
• SMILES： C1CC2CC1COC2=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones